Cas no 2227895-91-0 (rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227895-91-0
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6568191
• PubChem ID: 165978846
• Update Time: 2025-06-30

rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1803051
• 2227895-91-0

• Inchi： 1S/C12H16FNO/c1-12(2)10(11(12)14)7-4-5-8(13)9(6-7)15-3/h4-6,10-11H,14H2,1-3H3/t10-,11-/m1/s1
• InChI Key： MPTWNVATUVUOPK-GHMZBOCLSA-N
• SMILES： FC1C=CC(=CC=1OC)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227895-91-0)

rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227895-91-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is defined by its cyclopropane ring system substituted with a 4-fluoro-3-methoxyphenyl group and two methyl groups. The presence of the fluoro and methoxy substituents imparts specific electronic and steric properties to the molecule, which are crucial for its biological activity. The compound is a racemic mixture, meaning it consists of equal amounts of (1R,3S) and (1S,3R) enantiomers. This racemic nature can influence its pharmacological profile and metabolic behavior in biological systems.

The physical properties of rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine include its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and its stability under standard laboratory conditions. These properties make it suitable for various experimental setups and formulations in preclinical studies.

Synthesis Methods

The synthesis of rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has been reported in several scientific publications. One common approach involves the reaction of 4-fluoro-3-methoxybenzaldehyde with dimethylacetylene dicarboxylic acid (DMAD) followed by reduction and cyclization steps. This multi-step process yields the desired product with high purity and yield. Recent advancements in synthetic methodologies have also explored the use of transition-metal-catalyzed reactions to improve the efficiency and selectivity of the synthesis.

Biological Activities

Rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has been studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its activity as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, sleep, and other physiological functions. Research has shown that this compound can selectively bind to serotonin receptors, particularly the 5-HT_1A subtype, which is implicated in anxiety disorders and depression.

In addition to its serotonin receptor modulation properties, rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The therapeutic potential of rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has led to several preclinical studies and early-stage clinical trials. In preclinical models of anxiety and depression, the compound has shown significant efficacy in reducing anxiety-like behaviors and depressive symptoms. These findings have been supported by mechanistic studies that elucidate its mode of action at serotonin receptors.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine in human subjects. Preliminary results from phase I trials have indicated good tolerability and a favorable safety profile at therapeutic doses. Ongoing phase II trials are focusing on specific patient populations with anxiety disorders and depression to further validate these findings.

Conclusion

Rac-(1R,3S)-3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227895-91-0) is a promising compound with diverse biological activities that make it a valuable candidate for further pharmaceutical development. Its unique chemical structure and selective receptor modulation properties offer potential therapeutic benefits in treating anxiety disorders, depression, and inflammatory diseases. As research continues to advance, this compound holds significant promise for improving patient outcomes in these areas.